N-[2-(Dimethylamino)-2-oxoethyl]-N-methyl-4-[(prop-2-enoylamino)methyl]benzamide

• IUPAC Name: N-[2-(dimethylamino)-2-oxoethyl]-N-methyl-4-[(prop-2-enoylamino)methyl]benzamide
• InChI: InChI=1S/C16H21N3O3/c1-5-14(20)17-10-12-6-8-13(9-7-12)16(22)19(4)11-15(21)18(2)3/h5-9H,1,10-11H2,2-4H3,(H,17,20)
• InChI Key: AEZDAMBZVYTNNX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN(C)C(=O)C1=CC=C(C=C1)CNC(=O)C=C
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

N-[2-(Dimethylamino)-2-oxoethyl]-N-methyl-4-[(prop-2-enoylamino)methyl]benzamide is a chemical compound that is widely used in scientific research for its unique properties. It is commonly referred to as DMAA, and it is a member of the amphetamine family. DMAA is a synthetic compound that has been found to have various biochemical and physiological effects.

Mechanism of Action

DMAA works by increasing the levels of dopamine in the brain, which results in increased energy and focus. It also acts as a vasoconstrictor, which can lead to increased blood pressure and heart rate.
Biochemical and physiological effects:
DMAA has been found to have various biochemical and physiological effects. It has been shown to increase energy and focus, improve athletic performance, and reduce fatigue. It has also been found to increase blood pressure and heart rate, which can be beneficial in certain situations.

Advantages and Limitations for Lab Experiments

The advantages of using DMAA in lab experiments include its unique properties and its ability to produce consistent results. However, there are also limitations to its use, including the potential for side effects and the need for careful dosing.

Future Directions

There are many future directions for research related to DMAA. One area of interest is the potential for using DMAA as a treatment for certain neurological disorders. Another area of interest is the development of new and improved synthesis methods for DMAA. Additionally, further research is needed to fully understand the biochemical and physiological effects of DMAA.
In conclusion, DMAA is a valuable tool in scientific research due to its unique properties and various biochemical and physiological effects. Its synthesis method, scientific research application, mechanism of action, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of DMAA in the field of neuroscience and beyond.

Synthesis Methods

DMAA is synthesized by reacting the compound N,N-dimethylhexanamine with 4-chlorobenzoyl chloride. The resulting product is then treated with prop-2-enoyl chloride to produce DMAA. This process is known as the Friedel-Crafts acylation reaction.

Scientific Research Applications

DMAA is widely used in scientific research due to its unique properties. It has been found to have various biochemical and physiological effects, making it a valuable tool in the study of the human body. DMAA is commonly used in research related to neuroscience, as it has been found to have effects on the central nervous system.